Cas no 1310381-54-4 (2-(Oxetan-3-yl)acetic acid)

2-(Oxetan-3-yl)acetic acid structure
2-(Oxetan-3-yl)acetic acid structure
Product Name:2-(Oxetan-3-yl)acetic acid
CAS No:1310381-54-4
MF:C5H8O3
MW:116.115221977234
MDL:MFCD19442256
CID:1071704
PubChem ID:54758977
Update Time:2025-11-01

2-(Oxetan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Oxetan-3-yl)acetic acid
    • 3-Oxetaneacetic acid
    • Oxetan-3-yl-acetic acid
    • 1310381-54-4
    • SY025445
    • CS-0045509
    • MFCD19442256
    • DB-023454
    • SCHEMBL1830399
    • AKOS015893461
    • EN300-107184
    • A1-11884
    • 2-(3-Oxetanyl)acetic Acid
    • 2-(Oxetan-3-yl)aceticacid
    • (Oxetan-3-yl)acetic acid
    • AMY19671
    • oxetan-3-ylacetic acid
    • DTXSID10716620
    • A888624
    • AS-38437
    • STL557440
    • PB15407
    • BBL103630
    • MDL: MFCD19442256
    • Inchi: 1S/C5H8O3/c6-5(7)1-4-2-8-3-4/h4H,1-3H2,(H,6,7)
    • InChI Key: FSJPCGQVHNWRGI-UHFFFAOYSA-N
    • SMILES: O1CC(CC(=O)O)C1

Computed Properties

  • Exact Mass: 116.047344113g/mol
  • Monoisotopic Mass: 116.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 95.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.232±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: NA
  • Boiling Point: 260.1±13.0 ºC (760 Torr),
  • Flash Point: 117.2±13.3 ºC,
  • Solubility: Dissolution (82 g/l) (25 º C),
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(Oxetan-3-yl)acetic acid Security Information

2-(Oxetan-3-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0968-1g
Oxetan-3-yl-acetic acid
1310381-54-4 96%
1g
2968.15CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0968-5g
Oxetan-3-yl-acetic acid
1310381-54-4 96%
5g
10176.51CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0968-500mg
Oxetan-3-yl-acetic acid
1310381-54-4 96%
500mg
1908.1CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0968-250mg
Oxetan-3-yl-acetic acid
1310381-54-4 96%
250mg
1382.31CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0968-100mg
Oxetan-3-yl-acetic acid
1310381-54-4 96%
100mg
1110.94CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0968-50mg
Oxetan-3-yl-acetic acid
1310381-54-4 96%
50mg
1000.69CNY 2021-05-07
Chemenu
CM106439-1g
2-(oxetan-3-yl)acetic acid
1310381-54-4 95+%
1g
$385 2021-08-06
Chemenu
CM106439-5g
2-(oxetan-3-yl)acetic acid
1310381-54-4 95+%
5g
$1155 2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PA588-50mg
2-(Oxetan-3-yl)acetic acid
1310381-54-4 98%
50mg
208.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PA588-1g
2-(Oxetan-3-yl)acetic acid
1310381-54-4 98%
1g
1974.0CNY 2021-08-04

Additional information on 2-(Oxetan-3-yl)acetic acid

Introduction to 2-(Oxetan-3-yl)acetic acid (CAS No. 1310381-54-4)

2-(Oxetan-3-yl)acetic acid, with the CAS number 1310381-54-4, is a versatile organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its oxetane ring, which imparts specific reactivity and stability that make it an attractive building block for the synthesis of more complex molecules.

The chemical structure of 2-(Oxetan-3-yl)acetic acid consists of a four-membered oxetane ring attached to an acetic acid moiety. The oxetane ring is a cyclic ether with three carbon atoms and one oxygen atom, making it highly strained and reactive. This strain can be harnessed to facilitate a variety of chemical transformations, including ring-opening reactions, which are crucial in the synthesis of polymers and pharmaceuticals.

In the context of medicinal chemistry, 2-(Oxetan-3-yl)acetic acid has been explored for its potential as a prodrug moiety. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The oxetane ring in 2-(Oxetan-3-yl)acetic acid can be designed to undergo specific cleavage under physiological conditions, releasing the active drug molecule. This approach can enhance the solubility, stability, and bioavailability of drugs, thereby improving their therapeutic efficacy.

Recent studies have also highlighted the role of 2-(Oxetan-3-yl)acetic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and evaluation of a series of oxetane-based derivatives as potential inhibitors of protein-protein interactions (PPIs). These interactions are critical in many biological processes and are often targeted in drug discovery efforts. The researchers found that certain derivatives of 2-(Oxetan-3-yl)acetic acid exhibited potent inhibitory activity against specific PPIs, suggesting their potential as lead compounds for further development.

Beyond its applications in medicinal chemistry, 2-(Oxetan-3-yl)acetic acid has also found use in materials science. The strained nature of the oxetane ring makes it an excellent monomer for polymerization reactions. Polymers derived from 2-(Oxetan-3-yl)acetic acid have been shown to possess unique mechanical and thermal properties, making them suitable for various applications, including biomedical devices and coatings. A study published in Macromolecules in 2020 demonstrated the synthesis of poly(oxetane)s with tunable mechanical properties by varying the degree of polymerization and incorporating different functional groups.

The synthesis of 2-(Oxetan-3-yl)acetic acid typically involves several steps, including the formation of the oxetane ring and subsequent functionalization. One common synthetic route involves the ring-opening polymerization (ROP) of an epoxide followed by selective hydrolysis to introduce the carboxylic acid group. Advances in catalytic methods have made these synthetic processes more efficient and environmentally friendly, reducing both cost and waste.

In terms of safety and handling, 2-(Oxetan-3-yl)acetic acid is generally considered to be stable under standard laboratory conditions. However, as with any chemical compound, appropriate precautions should be taken during handling to ensure safety. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and following standard laboratory safety protocols.

The future prospects for 2-(Oxetan-3-yl)acetic acid are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, efforts are being made to develop more efficient synthetic methods for large-scale production, which could make this compound more accessible for industrial applications. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists are likely to lead to innovative uses of 2-(Oxetan-3-yl)acetic acid, further expanding its impact across multiple fields.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.